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Compound of Interest

Compound Name: 1-Nonadecene

Cat. No.: B090666

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-Nonadecene, a long-
chain alkene with emerging biological significance. This document details its chemical
identifiers, physicochemical properties, and experimental protocols for its synthesis,
purification, and analysis. Furthermore, it explores its potential roles in metabolic pathways and
its applications in research, including its anti-inflammatory, antioxidant, and anticancer
properties.

Chemical Identifiers and Physicochemical
Properties

1-Nonadecene is a monounsaturated aliphatic hydrocarbon with a single double bond at the
primary position. Its unique chemical structure contributes to its physical and biological
properties.

Table 1: Chemical Identifiers for 1-Nonadecene
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Identifier Value

CAS Number 18435-45-5

Molecular Formula CioHss

IUPAC Name Nonadec-1-ene

Synonyms Nonadec-1-ene, a-Nonadecene

INChl=1S/C19H38/c1-3-5-7-9-11-13-15-17-19-

InChl

18-16-14-12-10-8-6-4-2/nh3H,1,4-19H2,2H3
InChlKey NHLUYCJZUXOUBX-UHFFFAOYSA-N
SMILES CCCcCcccceeecececececececece=Cc

Table 2: Physicochemical Properties of 1-Nonadecene

Property Value Source
Molecular Weight 266.51 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 329 °C at 760 mmHg [2]
Melting Point 23°C [1]
Density 0.79 g/lcm3 at 25 °C [2]
Vapor Pressure 0.000038 mmHg at 25 °C [2]
Solubility Insoluble in water; Soluble in 2]
alcohol

Experimental Protocols
Synthesis of 1-Nonadecene via the Wittig Reaction

The Wittig reaction is a reliable method for the synthesis of alkenes from aldehydes or ketones.
For the synthesis of 1-Nonadecene, octadecanal can be reacted with a methylidene
phosphorane.
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Materials:

Octadecanal

Methyltriphenylphosphonium bromide

Strong base (e.g., n-butyllithium or sodium amide)

Anhydrous solvent (e.g., tetrahydrofuran or diethyl ether)

Reaction vessel, stirring apparatus, and equipment for working under inert atmosphere

Procedure:

» Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert
atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in the
anhydrous solvent.

o Cool the suspension in an ice bath and add the strong base dropwise with constant stirring.

» Allow the mixture to warm to room temperature and stir for 1-2 hours to ensure complete
formation of the ylide (a color change, typically to orange or yellow, indicates ylide
formation).

o Wittig Reaction: Dissolve octadecanal in the anhydrous solvent in a separate flask and add it
dropwise to the ylide solution at 0 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours or overnight.

o Work-up: Quench the reaction by adding water or a saturated aqueous solution of
ammonium chloride.

o Transfer the mixture to a separatory funnel and extract the product with a nonpolar organic
solvent (e.g., hexane or pentane).

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.
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e Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 1-
Nonadecene.

Diagram 1: Wittig Reaction for 1-Nonadecene Synthesis

Click to download full resolution via product page

Caption: A simplified workflow of the Wittig reaction for the synthesis of 1-Nonadecene.

Purification of 1-Nonadecene by Fractional Distillation

Due to its high boiling point, fractional distillation under reduced pressure (vacuum distillation)
is the preferred method for purifying 1-Nonadecene from non-volatile impurities or other long-
chain hydrocarbons with different boiling points.[3][4][5][6]

Apparatus:

Round-bottom flask

e Fractionating column (e.g., Vigreux or packed column)
« Distillation head with a thermometer

e Condenser

e Receiving flask

e Vacuum source and gauge

e Heating mantle
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Procedure:

o Place the crude 1-Nonadecene in the round-bottom flask with a few boiling chips or a
magnetic stir bar.

o Assemble the fractional distillation apparatus, ensuring all joints are properly sealed for
vacuum.

» Begin to slowly reduce the pressure in the system to the desired level.

o Gradually heat the distillation flask using the heating mantle.

o Observe the temperature at the distillation head. The temperature will rise as the vapor of the

most volatile component reaches the thermometer.

o Collect the fraction that distills over at a constant temperature and pressure. This fraction will

be the purified 1-Nonadecene.

o Discard the initial and final fractions, which may contain more volatile and less volatile
impurities, respectively.

o Once the desired fraction is collected, turn off the heat and allow the apparatus to cool
before slowly releasing the vacuum.

Analysis of 1-Nonadecene by Gas Chromatography-
Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-
volatile compounds like 1-Nonadecene.[7][8][9]

Instrumentation:
e Gas chromatograph coupled to a mass spectrometer
o Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms or equivalent)

e Helium carrier gas
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e Autosampler and vials

Procedure:

o Sample Preparation: Dissolve a small amount of the 1-Nonadecene sample in a volatile
organic solvent (e.g., hexane or dichloromethane) to a concentration of approximately 10-
100 pg/mL.

e GC-MS Conditions:

[¢]

Injector Temperature: 250 °C

o Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to
300 °C and hold for 5-10 minutes.

o Carrier Gas Flow Rate: 1 mL/min (constant flow).

o MS lon Source Temperature: 230 °C

o MS Quadrupole Temperature: 150 °C

o lonization Mode: Electron lonization (El) at 70 eV.

[¢]

Scan Range: m/z 40-500.

e Analysis: Inject 1 yL of the prepared sample into the GC-MS system. The resulting
chromatogram will show a peak corresponding to 1-Nonadecene at a specific retention time.
The mass spectrum of this peak can be compared to a reference library (e.g., NIST) for
positive identification.

Diagram 2: GC-MS Analysis Workflow

Sample Preparation GC-MS System Data Analysis
N RS S Dissolve in Injection Port GC Column Mass Spectrometer Chromatogram Mass Spectrum Library Match
P Volatile Solvent d (Separation) (Detection & Identification) (Retention Time) (m/z Ratio) (Identification)
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Caption: A general workflow for the analysis of 1-Nonadecene using GC-MS.

Biological Significance and Potential Applications

1-Nonadecene has been identified as a metabolite in various plants and bacteria.[1] Emerging
research suggests its potential as a bioactive compound with anti-inflammatory, antioxidant,
and anticancer properties.

Anti-inflammatory and Antioxidant Mechanisms

While direct studies on 1-Nonadecene are limited, the anti-inflammatory and antioxidant
activities of many phytochemicals are well-documented.[10] These compounds often exert their
effects by modulating key signaling pathways involved in inflammation and oxidative stress. A
plausible mechanism for 1-Nonadecene's activity involves the inhibition of the NF-kB (Nuclear
Factor kappa-light-chain-enhancer of activated B cells) pathway and the scavenging of reactive
oxygen species (ROS).

Diagram 3: Proposed Anti-inflammatory and Antioxidant Pathway of 1-Nonadecene
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Caption: Proposed mechanism of 1-Nonadecene in mitigating inflammation and oxidative
stress.

Anticancer Potential

Preliminary studies have indicated that extracts containing 1-Nonadecene exhibit cytotoxic
effects against certain cancer cell lines. One study found that an extract of Sarocladium
kiliense, which contained 5.16% 1-Nonadecene, showed significant anticancer activity against
Hep-G2 (liver cancer) and MCF-7 (breast cancer) cell lines.[11] This suggests that 1-
Nonadecene may contribute to the observed cytotoxicity and warrants further investigation as
a potential anticancer agent.

Metabolic Pathways

In certain anaerobic bacteria, such as Desulfatibacillum aliphaticivorans, 1-alkenes are
metabolized through pathways involving the oxidation of the double bond and the addition of
organic carbons at both ends of the chain.[12] This indicates that 1-Nonadecene can be
utilized by microorganisms as a carbon and energy source, which is relevant for bioremediation
and microbial ecology studies.

Applications in Drug Development

The bioactive properties of 1-Nonadecene suggest its potential utility in drug development,
although this remains an area for future research.

e Lead Compound: Its anti-inflammatory and anticancer activities make it a candidate for
development as a lead compound for novel therapeutics.

e Drug Delivery: As a long-chain hydrocarbon, 1-Nonadecene could potentially be
incorporated into lipid-based drug delivery systems, such as liposomes or solid lipid
nanoparticles, to enhance the delivery of other therapeutic agents.[13][14][15][16][17]

o Biomarker: The presence of 1-Nonadecene in biological samples could be explored as a
potential biomarker for certain metabolic or disease states.

Conclusion
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1-Nonadecene is a long-chain alkene with well-defined chemical and physical properties.
Standard organic synthesis and analytical techniques can be readily applied to this molecule.
Its presence in natural sources and its emerging bioactive properties, particularly its potential
anti-inflammatory, antioxidant, and anticancer effects, make it a compound of significant
interest for researchers in chemistry, biology, and medicine. Further investigation into its
specific mechanisms of action and its applications in drug development is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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